N-{3'-acetyl-7-methyl-1-[3-(3-methylphenoxy)propyl]-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-5'-yl}acetamide

• IUPAC Name: N-[4-acetyl-7'-methyl-1'-[3-(3-methylphenoxy)propyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C24H26N4O4S/c1-15-8-5-10-19(14-15)32-13-7-12-27-21-16(2)9-6-11-20(21)24(22(27)31)28(18(4)30)26-23(33-24)25-17(3)29/h5-6,8-11,14H,7,12-13H2,1-4H3,(H,25,26,29)
• InChI Key: GAZWXSAVUXLPGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCN2C3=C(C=CC=C3C4(C2=O)N(N=C(S4)NC(=O)C)C(=O)C)C
• Molecular Formula: C24H26N4O4S
• Molecular Weight: 466.6 g/mol

Description

N-{3'-acetyl-7-methyl-1-[3-(3-methylphenoxy)propyl]-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-5'-yl}acetamide is a useful research compound. Its molecular formula is C24H26N4O4S and its molecular weight is 466.56. The purity is usually 95%.
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Scientific Research Applications

Antitumor Agents

. .

Anti-Inflammatory Agents

. They can be used in the development of drugs to treat various inflammatory disorders.

Antiviral Agents

. They can inhibit the replication of various viruses, making them a valuable resource in antiviral drug development.

Antimicrobial Agents

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Antidiabetic Agents

. They can be used in the development of drugs for the treatment of diabetes.

Antimalarial Agents

. They can inhibit the growth of malaria parasites, making them a valuable resource in antimalarial drug development.

Antioxidant Agents

. They can neutralize harmful free radicals in the body, which can help prevent various health conditions.

Endothelin-1 Antagonists

. These are drugs that can inhibit the action of Endothelin-1, a protein that constricts blood vessels and raises blood pressure.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is a derivative of indole , a significant heterocyclic system in natural products and drugs, which plays a crucial role in cell biology . Indole derivatives have been used as biologically active compounds for the treatment of various disorders .

Mode of Action

Indole derivatives are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways, depending on their specific targets

Result of Action

Indole derivatives have been reported to exhibit various biologically vital properties, including antitumor, antimicrobial, and anti-inflammatory activities . The specific effects of this compound may depend on its targets and the biochemical pathways it influences.